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Compound of Interest

[2-(Pyrrolidin-1-
Compound Name:
ylmethyl)phenyllmethanol

Cat. No.: B185542

An In-depth Technical Guide to [2-(Pyrrolidin-1-ylmethyl)phenyllmethanol for Researchers
and Drug Development Professionals

Introduction

[2-(Pyrrolidin-1-yImethyl)phenyl]methanol is a key chemical intermediate characterized by
its unique structure, which combines a phenylmethanol core with a pyrrolidine substituent. This
arrangement makes it a valuable building block in medicinal chemistry and organic synthesis.
The pyrrolidine ring, a five-membered nitrogen heterocycle, is a prevalent scaffold in numerous
FDA-approved drugs, prized for its ability to explore three-dimensional pharmacophore space
and introduce stereochemistry.[1][2][3] This guide serves as a comprehensive technical
resource for researchers, scientists, and drug development professionals, providing detailed
information on its chemical properties, commercial availability, safe handling protocols, and
applications.

Chemical Identity and Physicochemical Properties

Accurate identification is the first step in successful research. [2-(Pyrrolidin-1-
ylmethyl)phenyllmethanol is identified by the CAS Number 91271-58-8.[4][5] Its structure and
properties are summarized below.

Table 1: Chemical and Physical Properties
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Property Value Source(s)
2-(pyrrolidin-1-
UPAC Name i/lngz)t/hyl)phenyl]methanol o]
Synonyms 2-Pyrrolidinomethyl- )
benzylalkohol
CAS Number 91271-58-8 [4][5][6]
Molecular Formula C12H17NO [4115]
Molecular Weight 191.27 g/mol [4][5]
Appearance Solid or liquid form is available  [5]
Purity Typically 295% [5]
Boiling Point 301.8°C at 760 mmHg [4]
Density 1.112 g/cm3 [4]
Flash Point 139.9°C [4]
LogP 1.71 [4]

Commercial Availability and Procurement

[2-(Pyrrolidin-1-yImethyl)phenyl]methanol is available from a range of specialized chemical

suppliers. These vendors typically offer the compound as a research-grade material, suitable

for laboratory-scale synthesis and drug discovery applications. When selecting a supplier,

researchers should consider factors such as purity, available quantities, lead times, and the

availability of comprehensive technical documentation like Certificates of Analysis (CoA) and

Safety Data Sheets (SDS).

Table 2: Commercial Suppliers

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://fluorochem.co.uk/product/F038400/
https://henankerui.lookchem.com/products/CasNo-91271-58-8--2--pyrrolidin-1-ylmethyl-phenyl-methanol-13167955.html
https://henankerui.lookchem.com/products/CasNo-91271-58-8--2--pyrrolidin-1-ylmethyl-phenyl-methanol-13167955.html
https://www.hit2lead.com/building-blocks/4001120?ref=cc
https://fluorochem.co.uk/product/F038400/
https://henankerui.lookchem.com/products/CasNo-91271-58-8--2--pyrrolidin-1-ylmethyl-phenyl-methanol-13167955.html
https://www.hit2lead.com/building-blocks/4001120?ref=cc
https://henankerui.lookchem.com/products/CasNo-91271-58-8--2--pyrrolidin-1-ylmethyl-phenyl-methanol-13167955.html
https://www.hit2lead.com/building-blocks/4001120?ref=cc
https://www.hit2lead.com/building-blocks/4001120?ref=cc
https://www.hit2lead.com/building-blocks/4001120?ref=cc
https://henankerui.lookchem.com/products/CasNo-91271-58-8--2--pyrrolidin-1-ylmethyl-phenyl-methanol-13167955.html
https://henankerui.lookchem.com/products/CasNo-91271-58-8--2--pyrrolidin-1-ylmethyl-phenyl-methanol-13167955.html
https://henankerui.lookchem.com/products/CasNo-91271-58-8--2--pyrrolidin-1-ylmethyl-phenyl-methanol-13167955.html
https://henankerui.lookchem.com/products/CasNo-91271-58-8--2--pyrrolidin-1-ylmethyl-phenyl-methanol-13167955.html
https://www.benchchem.com/product/b185542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Supplier Product Code(s) CAS Number Notes
) S CC44809CB, Provides detailed
Fisher Scientific 91271-58-8
CC44809DA, etc. Safety Data Sheet.
] Offers gram-scale
Hit2Lead
) BB-4001120 91271-58-8 guantities for
(ChemBridge) )
screening.[5]
Lists compound as a
Fluorochem F038400 91271-58-8 o
building block.[6]
Lists various suppliers
LookChem N/A 91271-58-8 _
and properties.[4]
Sells a constitutional
BLDpharm N/A 73051-88-4* )
isomer.[7]
o Distributed by
CymitQuimica 3D-YCA05188 N/A )
Biosynth.[8][9]
) ) Provides detailed
Sigma-Aldrich N/A 91271-58-8

Safety Data Sheet.

*Note: BLDpharm lists CAS 73051-88-4, which corresponds to the constitutional isomer (2-
(Pyrrolidin-1-yl)phenyl)methanol. Researchers must ensure they are sourcing the correct
isomer for their application.

Below is a standardized workflow for the procurement and handling of specialized chemical
reagents like [2-(Pyrrolidin-1-ylmethyl)phenyllmethanol.
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Diagram 1: Reagent Procurement & Handling Workflow
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Caption: A typical workflow for sourcing and safely managing a chemical reagent.
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Applications in Research and Drug Discovery

The structural motifs within [2-(Pyrrolidin-1-yImethyl)phenyllmethanol make it a versatile
precursor for more complex molecules, particularly in the development of novel therapeutics.

o Scaffold for Biologically Active Compounds: The pyrrolidine ring is a cornerstone in medicinal
chemistry.[1] Its derivatives are explored for a wide range of therapeutic targets, including
central nervous system (CNS) disorders, cancer, and infectious diseases.[1] This specific
compound serves as a ready-made building block to incorporate the pyrrolidinomethyl
phenyl group into larger molecules.

e Ligand Synthesis: The nitrogen atom in the pyrrolidine ring and the hydroxyl group of the
methanol substituent can act as coordination sites for metal ions. This makes the molecule
and its derivatives candidates for the development of chiral ligands used in asymmetric
catalysis.

» M5 Receptor Antagonists: While not this exact molecule, closely related structures based on
a pyrrolidine core have been investigated for their potent and selective antagonism of the M5
muscarinic acetylcholine receptor.[10] Such compounds are valuable tool compounds for
studying neurological disorders and validating M5 as a drug target.[10] The development of
these antagonists often involves coupling a pyrrolidine-containing fragment with other
functionalities, a synthetic strategy for which [2-(Pyrrolidin-1-ylmethyl)phenyl]lmethanol
could be a suitable starting material.[10]

Safety, Handling, and Storage

As a laboratory chemical, [2-(Pyrrolidin-1-yImethyl)phenyllmethanol must be handled with
appropriate precautions. Information is derived from publicly available Safety Data Sheets
(SDS).[11]

e Hazard Identification:
o Causes skin and serious eye irritation.
o May cause respiratory irritation.

o May be harmful if swallowed or inhaled.[11]
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o Some suppliers classify it as a combustible liquid.

o May damage fertility or the unborn child.

 Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles compliant with OSHA or European
Standard EN166.[11]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[11]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[11]

e Handling and Storage:

o Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Avoid
breathing vapors or mist. Prevent contact with skin, eyes, and clothing.[11] Keep away
from heat, sparks, and open flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Some
suppliers recommend storing under an inert gas as the material may be moisture-
sensitive.

General Protocol for Solution Preparation

The following is a generalized protocol for preparing a stock solution of a solid reagent like [2-
(Pyrrolidin-1-ylmethyl)phenylJmethanol.

¢ Pre-Experiment Setup:
o Ensure all work is performed in a certified chemical fume hood.
o Don the required PPE: safety goggles, lab coat, and compatible chemical-resistant gloves.

o Select a clean, dry glass vial or flask with a screw cap or septum.
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o Prepare the appropriate solvent (e.g., anhydrous DMSO, DMF, or as dictated by the
specific reaction).

e Reagent Weighing:

o

Tare a clean, dry weighing boat on an analytical balance.

[e]

Carefully transfer the desired amount of [2-(Pyrrolidin-1-ylmethyl)phenyl]lmethanol from
its storage container to the weighing boat.

Record the exact mass.

[e]

o

Promptly and securely close the main storage container, ensuring it is sealed under inert
gas if required.

e Dissolution:

o Transfer the weighed solid into the selected glass vial or flask.

o Using a calibrated pipette, add the calculated volume of solvent to the vial to achieve the
target concentration.

o Seal the vial and mix the contents by vortexing or gentle agitation until the solid is
completely dissolved. Mild heating or sonication may be applied if solubility is an issue,
provided the compound is thermally stable.

» Storage of Solution:

o Clearly label the vial with the compound name, concentration, solvent, and date of
preparation.

o Store the solution under the recommended conditions (e.g., at -20°C or as appropriate)
and protect from light if the compound is light-sensitive.

The relationship between the compound's properties and its application is visualized below.
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Diagram 2: Structure-Application Relationship
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Caption: How the functional groups of the molecule enable its applications.
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Conclusion

[2-(Pyrrolidin-1-ylmethyl)phenyllmethanol is a valuable and commercially accessible
chemical building block for advanced applications in drug discovery and organic synthesis. Its
utility is derived directly from its constituent pyrrolidine and phenylmethanol moieties.
Researchers seeking to procure this compound have several reliable commercial sources.
However, due to its hazardous properties, strict adherence to safety and handling protocols
outlined in the supplier's Safety Data Sheet is paramount for its safe and effective use in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial suppliers of [2-(Pyrrolidin-1-
ylmethyl)phenyl]methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185542#commercial-suppliers-of-2-pyrrolidin-1-
ylmethyl-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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